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impurities

  • Losartan Carboxaldehyde
    Losartan Carboxaldehyde
    • Cat. No.:
    • B193158
    • CAS No.:
    • 114798-36-6
    • Molecular Formula:
    • C22H21ClN6O
    • Molecular Weight:
    • 420.9 g/mol
    Description
    E-3179 is an organic molecular entity.
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  • 1,1-Diethoxy-N,N-dimethylmethanamine
    1,1-Diethoxy-N,N-dimethylmethanamine
    • Cat. No.:
    • B195914
    • CAS No.:
    • 1188-33-6
    • Molecular Formula:
    • C7H17NO2
    • Molecular Weight:
    • 147.22 g/mol
    Description
    N,N-Dimethylformamide diethyl acetal undergoes Me3SiCl-mediated three-component coupling reaction with alkyne to yield 2,3,4,5-tetrasubstituted pyridine derivatives.
    Flumazenil Relate...
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  • Fluphenazine hydrochloride
    Fluphenazine hydrochloride
    • Cat. No.:
    • B195928
    • CAS No.:
    • 146-56-5
    • Molecular Formula:
    • C22H27ClF3N3OS
    • Molecular Weight:
    • 474.0 g/mol
    Description
    A phenothiazine used in the treatment of PSYCHOSES. Its properties and uses are generally similar to those of CHLORPROMAZINE.
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  • 2-(2-Amino-5-bromobenzoyl)pyridine
    2-(2-Amino-5-bromobenzoyl)pyridine
    • Cat. No.:
    • B195683
    • CAS No.:
    • 1563-56-0
    • Molecular Formula:
    • C12H9BrN2O
    • Molecular Weight:
    • 277.12 g/mol
    Description
    Bromazepam Impurity A is an intermediate in the preparation of Bromazepam.
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  • Cefmetazole
    Cefmetazole
    • Cat. No.:
    • B193816
    • CAS No.:
    • 56796-20-4
    • Molecular Formula:
    • C15H17N7O5S3
    • Molecular Weight:
    • 471.5 g/mol
    Description
    Cefmetazole is a second-generation cephalosporin antibiotic having N(1)-methyltetrazol-5-ylthiomethyl, {[(cyanomethyl)sulfanyl]acetyl}amino and methoxy side-groups at positions 3, 7beta and 7alpha respectively o...
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  • 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-4,6,9,11-tetrahydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione
    7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-4,6,9,11-tet...
    • Cat. No.:
    • B193377
    • CAS No.:
    • 69401-50-9
    • Molecular Formula:
    • C26H27NO11
    • Molecular Weight:
    • 529.5 g/mol
    Description
    7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-4,6,9,11-tetrahydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione is a useful research compound. Its molecular formula is C26H27NO11 and its molecular wei...
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  • trans-Calcitriol
    trans-Calcitriol
    • Cat. No.:
    • B196317
    • CAS No.:
    • 73837-24-8
    • Molecular Formula:
    • C27H44O3
    • Molecular Weight:
    • 416.6 g/mol
    Description
    The physiologically active form of vitamin D. It is formed primarily in the kidney by enzymatic hydroxylation of 25-hydroxycholecalciferol (CALCIFEDIOL). Its production is stimulated by low blood calcium levels ...
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  • 5-Hydroxymethylflucloxacillin
    5-Hydroxymethylflucloxacillin
    • Cat. No.:
    • B194179
    • CAS No.:
    • 75524-31-1
    • Molecular Formula:
    • C19H16ClFN3O6S Na
    • Molecular Weight:
    • 468.87 22.99
    Description
    An impurity of Flucloxacillin. Flucloxacillin is a narrow-spectrum beta-lactam antibiotic of the penicillin class.
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  • Lisinopril R,S,S-isomer
    Lisinopril R,S,S-isomer
    • Cat. No.:
    • B193119
    • CAS No.:
    • 85955-59-5
    • Molecular Formula:
    • C21H31N3O5
    • Molecular Weight:
    • 405.5 g/mol
    Description
    Lisinopril (R,S,S)-Isomer is an impurity in commercial preparations of Lisinopril.
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  • 1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo...
    • Cat. No.:
    • B193957
    • CAS No.:
    • 93594-39-9
    • Molecular Formula:
    • C18H18FN3O4
    • Molecular Weight:
    • 359.4 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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